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Compound of Interest

Compound Name: Sedenol

Cat. No.: B3047447 Get Quote

For researchers, scientists, and drug development professionals, a thorough understanding of

a compound's pharmacological profile is paramount. However, in the case of "Sedenol," the

publicly available scientific literature presents a significant knowledge gap. While the chemical

identity of Sedenol is established, it appears to be a compound with no documented biological

or pharmacological activity, precluding the creation of an in-depth technical guide on its

properties.

Initial investigation reveals that "Sedenol" is a synonym for the chemical compound 1-(2-

Bromoethynyl)cyclohexanol.[1][2][3] This compound is listed in chemical databases such as

PubChem, which provide foundational chemical and physical data.[1]

Chemical and Physical Properties of Sedenol (1-(2-Bromoethynyl)cyclohexanol)
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Property Value Source

IUPAC Name
1-(2-bromoethynyl)cyclohexan-

1-ol
PubChem[1]

Molecular Formula C₈H₁₁BrO PubChem[1]

Molecular Weight 203.08 g/mol PubChem[1]

CAS Number 13957-27-2 CAS Common Chemistry[3]

Melting Point 55-56 °C CAS Common Chemistry[3]

Boiling Point 113-114 °C at 12 Torr CAS Common Chemistry[3]

Despite the clear chemical identification, extensive searches for pharmacological data have

been unfruitful. There is no public record of studies investigating its mechanism of action,

pharmacokinetics (absorption, distribution, metabolism, and excretion), or pharmacodynamics.

Furthermore, no clinical trials or even preclinical biological activity screenings appear to be

published for this specific compound.

While research exists on the biological activities of other cyclohexanol derivatives, this

information cannot be extrapolated to Sedenol, as small changes in chemical structure can

lead to vastly different pharmacological effects.

Conclusion

Sedenol, chemically identified as 1-(2-Bromoethynyl)cyclohexanol, remains an

uncharacterized agent from a pharmacological perspective. The absence of any published data

on its biological effects means that core requirements for a technical guide—such as

quantitative data on efficacy and safety, experimental protocols, and signaling pathway

diagrams—cannot be fulfilled. For the scientific community, Sedenol represents a chemical

entity with a completely unknown biological profile, highlighting the vast number of synthesized

compounds that have yet to be explored for their therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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